2-[(2-Methylphenyl)methylsulfonyl]pyridine

• IUPAC Name: 2-[(2-methylphenyl)methylsulfonyl]pyridine
• InChI: InChI=1S/C13H13NO2S/c1-11-6-2-3-7-12(11)10-17(15,16)13-8-4-5-9-14-13/h2-9H,10H2,1H3
• InChI Key: GSECMKVURIPFTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)C2=CC=CC=N2
• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol

Description

2-[(2-Methylphenyl)methylsulfonyl]pyridine, also known as MMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMB is a sulfonamide derivative that has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 2-[(2-Methylphenyl)methylsulfonyl]pyridine is not fully understood, but it has been shown to bind to the sigma-1 receptor with high affinity. The sigma-1 receptor is a chaperone protein that is involved in various cellular processes, including calcium signaling, protein folding, and lipid metabolism. This compound has been shown to modulate the activity of the sigma-1 receptor and affect its downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, calcium signaling, and synaptic plasticity. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. This compound has been shown to have anti-inflammatory and anticancer properties as well.

Advantages and Limitations for Lab Experiments

2-[(2-Methylphenyl)methylsulfonyl]pyridine has several advantages for lab experiments, including its high affinity for the sigma-1 receptor, its ability to modulate downstream signaling pathways, and its potential applications in various research fields. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[(2-Methylphenyl)methylsulfonyl]pyridine, including further studies on its mechanism of action, its potential applications in drug discovery and medicinal chemistry, and its role in various diseases such as cancer and neuropathic pain. Additionally, there is a need for further studies on the safety and toxicity of this compound and its potential side effects. Overall, this compound has shown significant potential in various scientific research fields and is a promising compound for future studies.

Synthesis Methods

2-[(2-Methylphenyl)methylsulfonyl]pyridine can be synthesized through various methods, including the reaction of 2-methylpyridine with benzylsulfonyl chloride in the presence of a base such as sodium hydroxide. Another method involves the reaction of 2-methylpyridine with sulfonyl chloride in the presence of a base such as triethylamine. These methods have been used to synthesize this compound with high yields and purity.

Scientific Research Applications

2-[(2-Methylphenyl)methylsulfonyl]pyridine has shown potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological and pathological processes. This compound has been used as a tool compound to study the sigma-1 receptor and its role in various diseases such as Alzheimer's disease, cancer, and neuropathic pain. It has also been used to study the effect of sigma-1 receptor modulation on neurotransmitter release and synaptic plasticity.